3,3-Difluoropentane-1-sulfonyl chloride

• IUPAC Name: 3,3-difluoropentane-1-sulfonyl chloride
• InChI: InChI=1S/C5H9ClF2O2S/c1-2-5(7,8)3-4-11(6,9)10/h2-4H2,1H3
• InChI Key: OPKAXIDAKLUDDG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCS(=O)(=O)Cl)(F)F
• Molecular Formula: C5H9ClF2O2S
• Molecular Weight: 206.64 g/mol

Description

3,3-Difluoropentane-1-sulfonyl chloride is a chemical compound with the molecular formula C5H9ClF2O2S and a molecular weight of 206.63. It is not intended for human or veterinary use and is primarily used for research.

Scientific Research Applications

Trifluoromethylation and Related Reactions

• 3,3-Difluoropentane-1-sulfonyl chloride is a pivotal reagent for trifluoromethylation. It is used to introduce the trifluoromethyl group to various substrates, enhancing their chemical properties. This process is crucial in the development of pharmaceuticals and agrochemicals (Guyon, Chachignon, & Cahard, 2017).

Sulfonylation of Arenes

• The compound plays a significant role in the sulfonylation reactions of arenes. Sulfonylation is an important group of aromatic electrophilic substitutions, essential in the synthesis of various industrial and pharmaceutical compounds (Répichet et al., 1999).

Molecular and Vibrational Analysis

• It is used in experimental and theoretical studies to understand molecular and vibrational behaviors of related compounds, which is crucial in developing new materials with desired physical properties (Galván et al., 2017).

Solid-Phase Synthesis

• The compound is instrumental in solid-phase synthesis, particularly in synthesizing 1,3-oxazolidin-2-ones, which have broad antibacterial activity. This application is significant in the search for new antibiotics and drug development (Holte, Thijs, & Zwanenburg, 1998).

Synthesis of Alkane- and Arylsulfonyl Chlorides

• It is used in the synthesis of sulfonyl chlorides, which have numerous industrial applications including in the production of detergents, pharmaceuticals, and dyes (Lezina, Rubtsova, & Kuchin, 2011).

Nucleophilic Fluorination

• The compound plays a role in nucleophilic fluorination reactions, particularly with sulfonyl chlorides. These reactions are essential in chemical synthesis, including the development of environmentally friendly processes (Talko & Barbasiewicz, 2018).

Safety and Hazards

3,3-Difluoropentane-1-sulfonyl chloride is a hazardous substance. It can cause severe skin burns and eye damage. It is recommended to wear personal protective equipment when handling this chemical.